Cas no 2549025-78-5 (N-methyl-N-{[1-(7-methyl-7H-purin-6-yl)azetidin-3-yl]methyl}cyclopropanesulfonamide)

• Product Name: N-methyl-N-{[1-(7-methyl-7H-purin-6-yl)azetidin-3-yl]methyl}cyclopropanesulfonamide
• CAS No: 2549025-78-5
• MF: C₁₄H₂₀N₆O₂S
• MW: 336.412600517273
• CID: 5313499
• PubChem ID: 154582783
• Update Time: 2025-06-09

N-methyl-N-{[1-(7-methyl-7H-purin-6-yl)azetidin-3-yl]methyl}cyclopropanesulfonamide Chemical and Physical Properties

Names and Identifiers

• N-Methyl-N-[[1-(7-methyl-7H-purin-6-yl)-3-azetidinyl]methyl]cyclopropanesulfonamide
• AKOS040729966
• F6788-8136
• N-methyl-N-{[1-(7-methyl-7H-purin-6-yl)azetidin-3-yl]methyl}cyclopropanesulfonamide
• 2549025-78-5

• Inchi： 1S/C14H20N6O2S/c1-18-9-17-13-12(18)14(16-8-15-13)20-6-10(7-20)5-19(2)23(21,22)11-3-4-11/h8-11H,3-7H2,1-2H3
• InChI Key： BCGOEWFBHIULGO-UHFFFAOYSA-N
• SMILES： S(C1CC1)(N(C)CC1CN(C2C3=C(N=CN3C)N=CN=2)C1)(=O)=O

Computed Properties

• Exact Mass: 336.13684508g/mol
• Monoisotopic Mass: 336.13684508g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 23
• Rotatable Bond Count: 5
• Complexity: 542
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.4
• Topological Polar Surface Area: 92.6Ų

Experimental Properties

• Density: 1.60±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 558.5±60.0 °C(Predicted)
• pka: 4.74±0.30(Predicted)

Additional information on N-methyl-N-{[1-(7-methyl-7H-purin-6-yl)azetidin-3-yl]methyl}cyclopropanesulfonamide

Professional Introduction to Compound with CAS No. 2549025-78-5 and Product Name: N-methyl-N-{[1-(7-methyl-7H-purin-6-yl)azetidin-3-yl)methyl)cyclopropanesulfonamide}

N-methyl-N-{[1-(7-methyl-7H-purin-6-yl)azetidin-3-yl)methyl)cyclopropanesulfonamide

This compound, identified by its CAS number 2549025-78-5, represents a significant advancement in the field of pharmaceutical chemistry. The molecular structure of this compound is characterized by a complex arrangement of functional groups, including a cyclopropane ring, an azetidine moiety, and a purine derivative. These structural elements contribute to its unique chemical properties and potential biological activities.

The presence of the cyclopropane ring in the molecule is particularly noteworthy, as cyclopropanes are known for their high reactivity and ability to interfere with enzyme mechanisms. This reactivity makes the compound a promising candidate for developing novel therapeutic agents. Additionally, the azetidine moiety adds another layer of complexity, potentially influencing the compound's solubility and bioavailability.

The compound also incorporates a 7-methyl-7H-purin-6-yl group, which is a well-known pharmacophore in medicinal chemistry. Purine derivatives have been extensively studied for their roles in various biological processes, including DNA synthesis and repair. The incorporation of this group into the molecular framework of the compound suggests potential applications in oncology and anti-inflammatory therapies.

In recent years, there has been growing interest in the development of small molecules that can modulate protein-protein interactions (PPIs). The unique structural features of N-methyl-N-{[1-(7-methyl-7H-purin-6-yl)azetidin-3-yl)methyl)cyclopropanesulfonamide

make it a promising candidate for targeting such interactions. PPIs are involved in numerous cellular processes, and their dysregulation is associated with various diseases. By designing molecules that can selectively interact with specific PPIs, researchers aim to develop more effective and less toxic drugs.

Recent studies have highlighted the importance of understanding the three-dimensional structure of proteins to design effective inhibitors. Computational methods, such as molecular dynamics simulations and homology modeling, have been instrumental in predicting the binding modes of small molecules to target proteins. These computational approaches have been successfully applied to N-methyl-N-{[1-(7-methyl-7H-purin-6-yl)azetidin-3-yl)methyl)cyclopropanesulfonamide

to identify potential binding sites and optimize its structure for better efficacy.

The synthesis of this compound involves multiple steps, each requiring careful optimization to ensure high yield and purity. Advanced synthetic techniques, such as transition metal-catalyzed reactions and asymmetric synthesis, have been employed to construct the complex molecular framework efficiently. The use of these techniques not only improves the synthetic route but also enhances the overall quality of the final product.

In vitro studies have demonstrated that N-methyl-N-{[1-(7-methyl-7H-purin-6-yl)azetidin-3-yl)methyl)cyclopropanesulfonamide exhibits promising biological activity against several target proteins. These studies have provided valuable insights into its mechanism of action and potential therapeutic applications. For instance, preliminary data suggest that the compound can inhibit the activity of certain kinases, which are overexpressed in cancer cells.

The development of new drugs is often accompanied by concerns regarding drug resistance. However, the unique structural features of this compound may make it less susceptible to resistance mechanisms compared to existing therapies. Ongoing research aims to explore this potential and further validate its efficacy in preclinical models.

The pharmacokinetic properties of N-methyl-N-{[1-(7-methyl-7H-purin-6-yl)azetidin-3-yl)methyl)cyclopropanesulfonamide are also being thoroughly investigated. Understanding how the compound is absorbed, distributed, metabolized, and excreted (ADME) is crucial for optimizing its formulation and dosing regimen. Advanced analytical techniques, such as high-performance liquid chromatography (HPLC) and mass spectrometry (MS), have been employed to study these properties in detail.

The potential applications of this compound extend beyond oncology. Research is ongoing to explore its efficacy in treating inflammatory diseases and neurodegenerative disorders. The ability of purine derivatives to modulate immune responses makes them particularly interesting for developing anti-inflammatory agents.

In conclusion, N-methyl-N-{[1-(7-methyl-7H-purin-6-yll)azetidin-3-yll)methyllcyclopropanesulfonamide (CAS No. 2549025_78_5) represents a significant advancement in pharmaceutical chemistry. Its unique structural features and promising biological activities make it a valuable candidate for developing novel therapeutic agents. Further research is needed to fully understand its mechanism of action and potential clinical applications.